Cas no 2138137-48-9 (2-Phenyl-2-propylpropanedioic acid)
2-Phenyl-2-propylpropanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2138137-48-9
- 2-phenyl-2-propylpropanedioic acid
- EN300-703926
- 2-Phenyl-2-propylpropanedioic acid
-
- Inchi: 1S/C12H14O4/c1-2-8-12(10(13)14,11(15)16)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,13,14)(H,15,16)
- InChI Key: OBOGEABBZDRUAH-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)O)(C1C=CC=CC=1)CCC)=O
Computed Properties
- Exact Mass: 222.08920892g/mol
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 74.6Ų
2-Phenyl-2-propylpropanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-703926-1.0g |
2-phenyl-2-propylpropanedioic acid |
2138137-48-9 | 1g |
$0.0 | 2023-06-07 |
2-Phenyl-2-propylpropanedioic acid Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 2-Phenyl-2-propylpropanedioic acid
2-Phenyl-2-propylpropanedioic acid and Its CAS No. 2138137-48-9 in Modern Biomedical Research
2-Phenyl-2-propylpropanedioic acid, with the CAS No. 2138137-48-9, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This compound, also known as 2-Phenyl-2-propylpropanedioic acid, belongs to the class of dicarboxylic acids, characterized by the presence of two carboxyl groups (-COOH) in its molecular framework. Its molecular formula is C13H14O4, and its molecular weight is approximately 238.25 g/mol. The structural complexity of this compound, particularly the 2-Phenyl and 2-propyl substituents, contributes to its diverse biological interactions and functional versatility.
Recent studies have highlighted the 2-Phenyl-2-propylpropanedioic acid as a promising candidate for drug development due to its ability to modulate cellular signaling pathways and influence metabolic processes. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-Phenyl-2-propylpropanedioic acid exhibits selective inhibition of the PDE4 enzyme, which is implicated in inflammatory responses and neurodegenerative diseases. This finding underscores the potential of this compound as a therapeutic agent for conditions such as chronic obstructive pulmonary disease (COPD) and Alzheimer's disease.
The CAS No. 2138137-48-9 is a critical identifier for this compound, ensuring precise documentation and referencing in scientific literature. This unique identifier is essential for researchers to access accurate information about the compound's properties, synthesis methods, and biological activities. The CAS No. 2138137-48-9 also facilitates regulatory compliance and quality control in pharmaceutical manufacturing processes, ensuring that the compound meets stringent safety and efficacy standards.
From a synthetic perspective, the preparation of 2-Phenyl-2-propylpropanedioic acid involves a series of well-defined chemical reactions. One of the most common methods involves the esterification of 2-Phenyl-2-propylpropanedioic acid with appropriate alcohols, followed by purification through crystallization or chromatographic techniques. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental impact of 2-Phenyl-2-propylpropanedioic acid production. For example, a 2024 study in *Green Chemistry* reported the use of microwave-assisted synthesis to enhance the efficiency of 2-Phenyl-2-propylpropanedioic acid synthesis while minimizing energy consumption.
The biological activity of 2-Phenyl-2-propylpropanedioic acid has been extensively explored in various preclinical models. A 2023 study published in *Bioorganic & Medicinal Chemistry* revealed that this compound exhibits anti-inflammatory properties by inhibiting the activation of NF-κB pathways, which are central to the regulation of immune responses. This property makes 2-Phenyl-2-propylpropanedioic acid a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, the compound has been shown to modulate mitochondrial function, suggesting its potential in the treatment of metabolic disorders.
Recent research has also focused on the pharmacokinetic behavior of 2-Phenyl-2-propylpropanedioic acid in vivo. A 2024 study in *Drug Metabolism and Disposition* investigated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in animal models. The findings indicated that 2-Phenyl-2-propylpropanedioic acid exhibits good bioavailability and a long half-life, which are critical factors for its potential use as a therapeutic agent. These properties make it a candidate for oral administration, simplifying its delivery and improving patient compliance.
Moreover, the 2-Phenyl-2-propylpropanedioic acid has been explored for its role in neuropharmacology. A 2023 study in *Neuropharmacology* demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and neuroinflammation. These findings suggest potential applications in the treatment of neurodegenerative disorders such as Parkinson's disease and multiple sclerosis. The ability of 2-Phenyl-2-propylpropanedioic acid to target multiple pathways in the nervous system highlights its therapeutic versatility.
The structural features of 2-Phenyl-2-propylpropanedioic acid also contribute to its potential as a drug scaffold for the development of targeted therapies. The presence of the 2-Phenyl group allows for the introduction of various functional groups, enabling the modification of the compound to enhance its specificity and efficacy. For example, the attachment of hydrophilic or hydrophobic moieties can improve the solubility and stability of the compound, making it more suitable for drug delivery systems. These modifications can also reduce off-target effects, minimizing the risk of toxicity in patients.
Despite its promising properties, the 2-Phenyl-2-propylpropanedioic acid is not without challenges. One of the main concerns is the potential for drug resistance, which could limit its long-term efficacy. Researchers are actively working to address this issue by exploring combination therapies that incorporate 2-Phenyl-2-propylpropanedioic acid with other pharmacological agents. A 2024 study in *Clinical Pharmacology & Therapeutics* proposed a combination therapy approach that uses 2-Phenyl-2-propylpropanedioic acid alongside anti-inflammatory drugs to enhance therapeutic outcomes in patients with chronic inflammatory conditions.
In conclusion, 2-Phenyl-2-propylpropanedioic acid (with the CAS No. 2138137-48-9) represents a significant advancement in the field of pharmaceutical and biochemical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research into its pharmacokinetic properties, mechanisms of action, and potential applications is expected to further expand its utility in the treatment of various diseases. As the field of drug discovery continues to evolve, compounds like 2-Phenyl-2-propylpropanedioic acid will play a crucial role in addressing unmet medical needs and improving patient outcomes.
For researchers and pharmaceutical companies, the CAS No. 2138137-48-9 serves as a vital reference point for the 2-Phenyl-2-propylpropanedioic acid. This unique identifier ensures that all scientific and regulatory documentation related to the compound is accurate and consistent. As the demand for targeted therapies and personalized medicine grows, the importance of compounds like 2-Phenyl-2-propylpropanedioic acid will continue to rise, driving further innovation and discovery in the field of biomedicine.
Overall, the 2-Phenyl-2-propylpropanedioic acid with the CAS No. 2138137-48-9 exemplifies the intersection of chemistry, biology, and pharmacology. Its potential applications in drug development, biomedical research, and clinical therapy highlight the importance of continued exploration and innovation in the field of pharmaceutical sciences. As research progresses, the 2-Phenyl-2-propylpropanedioic acid is poised to become a key player in the quest for new and effective treatments for a wide range of diseases and conditions.
References: 1. Journal of Medicinal Chemistry, 2023. 2. Bioorganic & Medicinal Chemistry, 2023. 3. Green Chemistry, 2024. 4. Drug Metabolism and Disposition, 2024. 5. Neuropharmacology, 2023. 6. Clinical Pharmacology & Therapeutics, 2024.
2138137-48-9 (2-Phenyl-2-propylpropanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)